Cas no 1289172-46-8 (2-Fluoro-4-(methylthio)nicotinaldehyde)

• Product Name: 2-Fluoro-4-(methylthio)nicotinaldehyde
• CAS No: 1289172-46-8
• MF: C₇H₆FNOS
• MW: 171.192043781281
• MDL: MFCD27756654
• CID: 4764241
• Update Time: 2026-02-26

2-Fluoro-4-(methylthio)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(methylthio)nicotinaldehyde

• MDL： MFCD27756654
• Inchi： 1S/C7H6FNOS/c1-11-6-2-3-9-7(8)5(6)4-10/h2-4H,1H3
• InChI Key： RCZQKMJNVZIQFN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CN=C(C=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• XLogP3: 1.3
• Topological Polar Surface Area: 55.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-Fluoro-4-(methylthio)nicotinaldehyde

Introduction to 2-Fluoro-4-(methylthio)nicotinaldehyde (CAS No: 1289172-46-8)

2-Fluoro-4-(methylthio)nicotinaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1289172-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the nicotinaldehyde family, which is a derivative of nicotinic acid, and features a unique structural configuration that includes a fluorine atom at the 2-position and a methylthio group at the 4-position of the pyridine ring. Such structural modifications are strategically designed to enhance its pharmacological properties and potential applications in drug discovery.

The significance of 2-Fluoro-4-(methylthio)nicotinaldehyde lies in its versatile role as an intermediate in the synthesis of various pharmacologically active molecules. The presence of the fluorine atom is particularly noteworthy, as fluorine substitution in organic molecules often leads to improved metabolic stability, enhanced binding affinity to biological targets, and altered pharmacokinetic profiles. These attributes make fluorinated compounds highly desirable in medicinal chemistry. Moreover, the methylthio group contributes to the compound's reactivity and functionality, enabling further derivatization into more complex structures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and infectious diseases. 2-Fluoro-4-(methylthio)nicotinaldehyde has emerged as a valuable building block in this context. For instance, studies have demonstrated its utility in synthesizing novel nicotinamide derivatives that exhibit potent inhibitory effects on specific enzymes implicated in neurodegenerative diseases. The fluorine atom's ability to modulate enzyme interactions has been particularly exploited in designing ligands for receptors such as the sigma-1 receptor, which plays a crucial role in conditions like Alzheimer's disease and Parkinson's disease.

Additionally, the compound's structural features have been leveraged in the development of antimicrobial agents. The methylthio group facilitates nucleophilic substitution reactions, allowing chemists to introduce diverse functional groups that can enhance antibacterial or antifungal activity. Recent publications highlight the use of 2-Fluoro-4-(methylthio)nicotinaldehyde as a precursor in generating novel scaffolds that exhibit promising efficacy against drug-resistant strains of bacteria. This underscores its importance not only as a synthetic intermediate but also as a key component in addressing emerging challenges in antimicrobial therapy.

The synthesis of 2-Fluoro-4-(methylthio)nicotinaldehyde itself is an intricate process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. The introduction of fluorine into the pyridine ring is particularly challenging due to its high electronegativity and tendency to form strong bonds with adjacent atoms. However, recent advancements in catalytic systems have made it possible to incorporate fluorine selectively and efficiently.

The pharmacological evaluation of 2-Fluoro-4-(methylthio)nicotinaldehyde has revealed several interesting properties. In vitro studies have shown that it interacts with various biological targets with high specificity, suggesting potential therapeutic applications across multiple disease areas. For example, derivatives derived from this compound have demonstrated inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory pathways. This makes it a promising candidate for developing anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Moreover, the compound's ability to cross the blood-brain barrier has been explored in preclinical models. This property is critical for drugs targeting central nervous system (CNS) disorders, as it ensures adequate delivery of therapeutic agents to affected regions. Preliminary data indicate that 2-Fluoro-4-(methylthio)nicotinaldehyde and its derivatives can effectively penetrate the blood-brain barrier, opening up possibilities for treating neurological conditions such as epilepsy and traumatic brain injury.

The impact of 2-Fluoro-4-(methylthio)nicotinaldehyde extends beyond academic research; it also holds industrial significance. Pharmaceutical companies are increasingly investing in libraries of fluorinated compounds due to their perceived advantages in drug development. The compound's unique structural features make it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds for various therapeutic indications. Its synthesis scalability and compatibility with automated synthesis platforms further enhance its industrial applicability.

Future directions in research involving 2-Fluoro-4-(methylthio)nicotinaldehyde include exploring its role in modulating immune responses and inflammation. Given its structural similarities to known immunomodulatory agents, there is rationale for investigating its potential effects on immune cell function and signaling pathways. Additionally, computational modeling techniques are being employed to predict new derivatives with enhanced pharmacological properties using 2-Fluoro-4-(methylthio)nicotinaldehyde as a scaffold.

In conclusion,2-Fluoro-4-(methylthio)nicotinaldehyde (CAS No: 1289172-46-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications across multiple therapeutic areas, including neurology, cardiovascular diseases, and infectious diseases. Ongoing research continues to uncover new possibilities for leveraging this compound's chemical properties to develop innovative treatments for unmet medical needs.